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Compound of Interest

Compound Name: Amiloxate

Cat. No.: B135550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoamyl p-methoxycinnamate, also known as amiloxate, is an effective UVB filter widely used

in sunscreen and other cosmetic formulations to protect the skin from the harmful effects of

solar radiation. Its efficacy and safety are intrinsically linked to its stability under various

environmental stressors, including heat. This technical guide provides a comprehensive

overview of the thermal stability of isoamyl p-methoxycinnamate, detailing its physical

properties, thermal behavior, and potential degradation pathways. The information presented

herein is intended to support researchers, scientists, and drug development professionals in

the formulation and evaluation of products containing this UV filter.

Physicochemical Properties
Understanding the fundamental physicochemical properties of isoamyl p-methoxycinnamate is

crucial for interpreting its thermal behavior.
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Property Value Reference(s)

Chemical Formula C₁₅H₂₀O₃ [1]

Molecular Weight 248.32 g/mol [1]

Boiling Point 158 °C at 0.7 mmHg [2][3][4]

Melting Point < -30 °C to 25 °C [1][2]

Appearance
Colorless to pale yellow

viscous liquid
[2]

Note: Discrepancies in the reported melting point may be due to different measurement

conditions or isomeric purity.

Thermal Stability Analysis
The thermal stability of isoamyl p-methoxycinnamate can be assessed using thermoanalytical

techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry

(DSC). While specific TGA and DSC data for isoamyl p-methoxycinnamate are not readily

available in the public domain, data from a closely related compound, octyl p-

methoxycinnamate (OMC), can provide valuable insights into its expected thermal behavior

due to their structural similarity.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature, providing

information on its thermal stability and decomposition profile.

Table 2: Estimated Thermal Decomposition Profile of Isoamyl p-Methoxycinnamate (Based on

OMC data)
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Temperature Range
(°C)

Mass Loss (%) Interpretation Reference(s)

30 - 200 < 5%
Minor volatilization of

the compound.
[5]

200 - 350 > 95%
Major decomposition

of the ester.
[5]

The TGA curve of the structurally similar octyl p-methoxycinnamate (OMC) shows that

significant thermal decomposition begins around 200 °C and is nearly complete by 350 °C

under a nitrogen atmosphere.[5] It is anticipated that isoamyl p-methoxycinnamate would

exhibit a similar decomposition profile.

Differential Scanning Calorimetry (DSC)
DSC measures the heat flow into or out of a sample as it is heated or cooled, providing

information on phase transitions such as melting and boiling. For a liquid sample like isoamyl p-

methoxycinnamate, DSC can be used to determine its boiling point and observe any

exothermic or endothermic decomposition events. Given its reported boiling point of 158 °C at

reduced pressure, the boiling point at atmospheric pressure will be significantly higher and

would be observable in a DSC experiment.

Experimental Protocols
Thermogravimetric Analysis (TGA) of a Liquid Sample
This protocol provides a general procedure for the TGA of a liquid organic compound like

isoamyl p-methoxycinnamate.

Objective: To determine the thermal stability and decomposition profile of isoamyl p-

methoxycinnamate.

Apparatus:

Thermogravimetric Analyzer

Alumina or platinum crucibles
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Micropipette

Nitrogen gas supply (or other inert gas)

Procedure:

Tare an appropriate TGA crucible.

Using a micropipette, dispense 5-10 mg of isoamyl p-methoxycinnamate into the crucible.

Place the crucible in the TGA instrument.

Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at least

30 minutes to ensure an inert atmosphere.

Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature of

approximately 600 °C at a constant heating rate of 10 °C/min.

Record the mass loss as a function of temperature.

Analyze the resulting TGA curve to determine the onset of decomposition and the

temperatures at which major mass loss occurs.

Differential Scanning Calorimetry (DSC) of a Liquid
Sample
This protocol outlines a general method for performing DSC on a liquid sample.

Objective: To determine the boiling point and observe any thermal transitions of isoamyl p-

methoxycinnamate.

Apparatus:

Differential Scanning Calorimeter

Hermetically sealed aluminum pans and lids

Crimper for sealing pans
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Micropipette

Nitrogen gas supply (or other inert gas)

Procedure:

Tare an empty hermetically sealed aluminum pan and lid.

Using a micropipette, dispense 2-5 mg of isoamyl p-methoxycinnamate into the pan.

Hermetically seal the pan using a crimper. This is crucial to prevent volatilization before the

boiling point is reached.

Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

Purge the DSC cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

Heat the sample from ambient temperature to a temperature above its expected boiling point

(e.g., 25 °C to 250 °C) at a heating rate of 10 °C/min.

Record the heat flow as a function of temperature.

Analyze the resulting DSC thermogram for endothermic events corresponding to boiling.

Thermal Degradation Pathway
While specific studies on the thermal degradation products of isoamyl p-methoxycinnamate are

limited, a probable degradation pathway can be proposed based on the known chemistry of

cinnamate esters and related compounds. The primary degradation is expected to involve the

cleavage of the ester bond, which is the most thermally labile part of the molecule.

Proposed Thermal Degradation Mechanism:

The thermal degradation of alkyl p-methoxycinnamates likely proceeds through several

mechanisms, including:

Ester Pyrolysis (cis-Elimination): For esters with a beta-hydrogen on the alkyl group, a

concerted cis-elimination reaction can occur to form an alkene and a carboxylic acid. In the
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case of isoamyl p-methoxycinnamate, this would lead to the formation of isoamylene

(isopentene) and p-methoxycinnamic acid.

Homolytic Cleavage: At higher temperatures, homolytic cleavage of the C-O ester bond can

occur, generating an isoamyloxy radical and a p-methoxycinnamoyl radical. These highly

reactive radicals can then undergo further reactions such as hydrogen abstraction,

disproportionation, or fragmentation.

Decarboxylation: The initially formed p-methoxycinnamic acid can undergo decarboxylation

at elevated temperatures to produce p-methoxystyrene.

The photodegradation of the related compound octyl p-methoxycinnamate is known to produce

4-methoxycinnamic acid and 4-methoxycinnamaldehyde, suggesting the lability of the ester

linkage and the potential for subsequent reactions of the cinnamate moiety.[6] Analysis of

pyrolysis products of similar esters often reveals a complex mixture of smaller molecules

resulting from fragmentation of the initial degradation products.
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Analysis of Degradation Products
To definitively identify the thermal degradation products of isoamyl p-methoxycinnamate,

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) is the recommended

analytical technique.
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Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS) Experimental Workflow
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This technique involves heating the sample to its decomposition temperature in an inert

atmosphere and then separating and identifying the resulting volatile fragments using a gas

chromatograph coupled with a mass spectrometer. This would provide definitive structural

information about the degradation products, allowing for a more complete understanding of the

degradation mechanism.
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Conclusion
Isoamyl p-methoxycinnamate is a thermally stable compound under normal storage and use

conditions. However, exposure to extreme temperatures, likely above 200 °C, can induce

thermal degradation. The primary degradation pathway is expected to be through the cleavage

of the ester bond, leading to the formation of p-methoxycinnamic acid and isoamylene, with the

potential for further fragmentation at higher temperatures. For formulators and researchers, it is

crucial to consider these thermal stability limits during product development, manufacturing,

and storage to ensure the efficacy and safety of the final product. Further studies employing

techniques such as TGA-MS or Py-GC-MS are recommended to definitively elucidate the

thermal degradation products and refine the proposed degradation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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